Cas no 1119218-62-0 (3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide
• CAS No: 1119218-62-0
• MF: C₁₆H₁₀Cl₃N₃OS
• MW: 398.694098949432
• CID: 5981736
• PubChem ID: 26060555
• Update Time: 2025-05-22

3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26614295
• Z227129050
• 1119218-62-0
• AKOS033841055
• 3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide

• Inchi： 1S/C16H10Cl3N3OS/c17-10-3-1-2-9(6-10)7-11-8-20-16(24-11)22-15(23)14-12(18)4-5-13(19)21-14/h1-6,8H,7H2,(H,20,22,23)
• InChI Key： MFQZVSYPGYROHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1=CN=C(NC(C2C(=CC=C(N=2)Cl)Cl)=O)S1

Computed Properties

• Exact Mass: 396.961016g/mol
• Monoisotopic Mass: 396.961016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide

3,6-Dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide (CAS No. 1119218-62-0)

The compound 3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide (CAS No. 1119218-62-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their unique chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with two chlorine atoms at positions 3 and 6, a thiazole ring system at position 5 of the pyridine ring, and a carboxamide group at position 2.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. The synthesis involves the strategic introduction of substituents to achieve the desired stereochemistry and regioselectivity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of this complex molecule.

In terms of applications, 3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide has shown promising results in pharmacological studies. It exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's stability under various environmental conditions has been thoroughly investigated. Studies reveal that it maintains its integrity under moderate thermal and oxidative stress, which is crucial for its application in formulations requiring long-term stability. Furthermore, its solubility profile has been optimized through structural modifications, enhancing its bioavailability when used in drug delivery systems.

From an environmental standpoint, researchers have evaluated the biodegradation potential of CAS No. 1119218-62-0. Results indicate that it undergoes microbial degradation under aerobic conditions, reducing its environmental footprint over time. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 3,6-dichloro-N-{5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl}pyridine-2-carboxamide (CAS No. 1119218-62-0) represents a cutting-edge advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its synthesis methodologies continue to evolve with advancements in synthetic techniques, while its pharmacological and environmental profiles highlight its potential as a valuable tool in modern science.